Cas no 2171332-33-3 ((3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)heptanoic acid)

• Product Name: (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)heptanoic acid
• CAS No: 2171332-33-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5810246
• PubChem ID: 165562017
• Update Time: 2025-05-26

(3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)heptanoic acid
• 2171332-33-3
• EN300-1476283
• (3R)-3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)heptanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-3-8-18(14-25(30)31)29-26(32)23-13-17(23)15-28-27(33)34-16-24-21-11-6-4-9-19(21)20-10-5-7-12-22(20)24/h4-7,9-12,17-18,23-24H,2-3,8,13-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17?,18-,23?/m1/s1
• InChI Key： APVMTOKSGREQON-FRIYVGAWSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CCCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)heptanoic acid

Comprehensive Analysis of (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)heptanoic acid (CAS No. 2171332-33-3)

The compound (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)heptanoic acid (CAS No. 2171332-33-3) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclopropyl ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

One of the most notable features of this compound is its Fmoc-protected amino group, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent stability under basic conditions while being easily removable under mild acidic conditions, making it ideal for constructing complex peptide chains. The cyclopropyl moiety adds rigidity to the molecule, which can enhance binding affinity to biological targets. This property is particularly relevant in the design of enzyme inhibitors and receptor modulators, topics that are currently trending in biomedical research.

In recent years, the demand for custom peptide synthesis and high-purity intermediates has surged, driven by advancements in personalized medicine and biopharmaceuticals. CAS No. 2171332-33-3 aligns perfectly with these trends, as it enables the precise incorporation of non-natural amino acids into peptide sequences. This capability is critical for developing therapeutic peptides with improved pharmacokinetic properties, a hot topic in drug development forums and academic discussions.

Another area where this compound shines is in chemical biology and proteomics. Its ability to act as a linker or spacer in bioconjugation reactions makes it useful for labeling proteins and other biomolecules. This application is particularly valuable in diagnostic assays and imaging probes, which are gaining attention due to the rise of precision medicine. Researchers frequently search for compounds like CAS No. 2171332-33-3 to optimize their click chemistry and cross-coupling protocols.

The synthesis and characterization of (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)heptanoic acid require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are essential for reproducible results in biological assays. Given the growing emphasis on data reproducibility in scientific research, the availability of well-characterized intermediates like this one is more important than ever.

From a commercial perspective, CAS No. 2171332-33-3 is part of a broader market for fine chemicals and research reagents. Suppliers often highlight its use in combinatorial chemistry and library synthesis, which are key strategies in modern lead compound discovery. The compound's versatility also makes it a candidate for green chemistry initiatives, as researchers seek to minimize waste and improve synthetic efficiency.

In conclusion, (3R)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)heptanoic acid (CAS No. 2171332-33-3) is a multifaceted compound with broad applications in peptide chemistry, drug discovery, and bioconjugation. Its unique structural features and compatibility with modern synthetic techniques make it a valuable tool for researchers tackling some of the most pressing challenges in biomedical science. As the field continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutic innovation.